L-Propicillin; Levopropicillin

• IUPAC Name: 3,3-dimethyl-7-oxo-6-(2-phenoxybutanoylamino)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• InChI: InChI=1S/C18H22N2O5S/c1-4-11(25-10-8-6-5-7-9-10)14(21)19-12-15(22)20-13(17(23)24)18(2,3)26-16(12)20/h5-9,11-13,16H,4H2,1-3H3,(H,19,21)(H,23,24)
• InChI Key: HOCWPKXKMNXINF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1C2N(C1=O)C(C(S2)(C)C)C(=O)O)OC3=CC=CC=C3
• Molecular Formula: C18H22N2O5S
• DSSTOX Substance ID: DTXSID10859480
• Molecular Weight: 378.4 g/mol
• CAS No.: 10328-25-3

Description

It is characterized by its antibacterial activity against Staphylococci, although it is not stable to penicillinase . The compound’s chemical structure includes a 3,3-dimethyl-7-oxo-6-[[(2S)-2-phenoxybutanoyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid .

Preparation Methods

The synthesis of L-Propicillin involves the reaction of 6-aminopenicillanic acid with phenoxybutyric acid under specific conditions . Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The preparation method for in vivo formulations includes dissolving the compound in a mixture of DMSO, PEG300, Tween 80, and ddH2O .

Chemical Reactions Analysis

L-Propicillin undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups within the molecule.

Substitution: The penicillin nucleus can undergo substitution reactions, particularly at the side chains.

Common reagents used in these reactions include oxidizing agents, reducing agents, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

L-Propicillin has several scientific research applications:

Chemistry: It is used as a model compound in the study of penicillin derivatives and their chemical properties.

Biology: The compound is used to study bacterial resistance mechanisms and the efficacy of antibacterial agents.

Medicine: L-Propicillin is investigated for its potential use in treating bacterial infections, particularly those caused by Staphylococci.

Industry: It is used in the development of new antibacterial agents and formulations.

Mechanism of Action

L-Propicillin exerts its antibacterial effects by inhibiting the synthesis of bacterial cell walls. It targets the penicillin-binding proteins (PBPs) involved in the cross-linking of peptidoglycan chains, which are essential for cell wall integrity . This inhibition leads to cell lysis and death of the bacteria.

Comparison with Similar Compounds

L-Propicillin is similar to other penicillin-type antibiotics, such as benzylpenicillin and amoxicillin. it is unique in its specific activity against Staphylococci and its structural features . Similar compounds include:

Benzylpenicillin: A widely used penicillin antibiotic with a broad spectrum of activity.

Amoxicillin: A penicillin derivative with enhanced oral bioavailability and a broader spectrum of activity.

Ampicillin: Another penicillin derivative with a broad spectrum of activity against various bacterial species.